molecular formula C15H19N3O3 B1214725 5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate CAS No. 66148-57-0

5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate

Cat. No. B1214725
CAS RN: 66148-57-0
M. Wt: 289.33 g/mol
InChI Key: HKEMXZXNABJZPE-UHFFFAOYSA-N
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Description

5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate, also known as 5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate, is a useful research compound. Its molecular formula is C15H19N3O3 and its molecular weight is 289.33 g/mol. The purity is usually 95%.
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properties

CAS RN

66148-57-0

Product Name

5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate

Molecular Formula

C15H19N3O3

Molecular Weight

289.33 g/mol

IUPAC Name

(5-carbamoyl-1H-imidazol-4-yl) adamantane-1-carboxylate

InChI

InChI=1S/C15H19N3O3/c16-12(19)11-13(18-7-17-11)21-14(20)15-4-8-1-9(5-15)3-10(2-8)6-15/h7-10H,1-6H2,(H2,16,19)(H,17,18)

InChI Key

HKEMXZXNABJZPE-UHFFFAOYSA-N

SMILES

C1C2CC3CC1CC(C2)(C3)C(=O)OC4=C(NC=N4)C(=O)N

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)C(=O)OC4=C(NC=N4)C(=O)N

Other CAS RN

66148-57-0

synonyms

5-carbamoyl-1H-imidazol-4-yl-1-adamantanecarboxylate
SL 1233
SL-1233

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 1-adamantanecarbonylchloride (2.980 g) in pyridine (26 ml) was added 4-carbamoylimidazolium-5-olate (1.271 g) and the reaction temperature was kept at 40°-43° C. for 4 hours. Unreacted starting material was recovered by filtration (210 mg). The filtrate was concentrated under reduced pressure. To the residue was added ethyl acetate (30 ml) and water (30 ml), and stirred at room temperature for 1 hour. The insoluble solid was filtered and washed with ethyl acetate to give almost pure 5-carbamoyl-1H-imidazol-4-yl 1-adamantanecarboxylate (1.602 g, α form, m.p. 207°-209° C. (dec.)).
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Synthesis routes and methods II

Procedure details

To a suspension of 4-carbamoylimidazolium-5-olate (1.016 g) in dimethylformamide (20 ml) was added triethylamine (1.942 g) at 0°-5° C. and then 1-adamantanecarbonylchloride (3.50 g) in dimethylformamide (20 ml) dropwisely over 24 minutes. The reaction mixture was stirred at 0°-5° C. for 23 hours. The solvent was removed under reduced pressure. To the residue was added ethyl acetate (20 ml) and water (20 ml), and stirred at room temperature for 1 hour. The insoluble solid was filtered and washed with ethyl acetate to give almost pure 5-carbamoyl-1H-imidazol-4-yl 1-adamantanecarboxylate (1.5 g, α form, m.p. 206.5°-207.5° C. (dec.)), which was washed thoroughly with ethyl acetate to give pure product, α form, m.p. 211° C. (dec.).
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1.016 g
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